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Compound of Interest

Ethyl 4-cyclopropyl-2,4-
Compound Name:
dioxobutanoate

Cat. No.: B1341257

For Researchers, Scientists, and Drug Development Professionals
Published: December 22, 2023

This technical guide provides a comprehensive overview of the safety and handling protocols
for Ethyl 4-cyclopropyl-2,4-dioxobutanoate (CAS No. 21080-80-8). The information
presented herein is intended to equip laboratory personnel with the necessary knowledge to
mitigate risks and ensure a safe working environment. This document compiles available data
on the compound's properties, hazards, and emergency procedures, and provides generalized
experimental protocols for hazard assessment.

Chemical and Physical Properties

Proper identification and understanding of the physical characteristics of Ethyl 4-cyclopropyl-
2,4-dioxobutanoate are fundamental to its safe handling. The following table summarizes its
key properties.
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Property Value

CAS Number 21080-80-8

Molecular Formula CoH1204

Molecular Weight 184.19 g/mol

Melting Point 128-130 °C

Boiling Point 265.5 °C at 760 mmHg
Appearance Data not available
Solubility Data not available

Hazard Identification and Classification

Ethyl 4-cyclopropyl-2,4-dioxobutanoate is classified as an irritant. The following table details
its GHS classification and associated hazard statements.
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GHS Classification

Pictogram

Signal Word

Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes
serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing
dust/fumes/gas/mist/vapors/spray.P264: Wash
skin thoroughly after handling.P271: Use only
outdoors or in a well-ventilated area.P280: Wear
protective gloves/eye protection/face
protection.P302+P352: IF ON SKIN: Wash with
plenty of water.P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.P312:
Call a POISON CENTER/doctor if you feel
unwell.P332+P313: If skin irritation occurs: Get
medical advice/attention.P337+P313: If eye
irritation persists: Get medical
advice/attention.P362+P364: Take off
contaminated clothing and wash it before
reuse.P403+P233: Store in a well-ventilated
place. Keep container tightly closed.P405: Store
locked up.P501: Dispose of contents/container

in accordance with local regulations.

Toxicological Data

Comprehensive toxicological data for Ethyl 4-cyclopropyl-2,4-dioxobutanoate is not readily

available in public literature. Researchers should handle this compound with the assumption
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that it may have other unknown toxic effects. The known hazards are based on its irritant

properties.

Toxicity Metric Value

Acute Oral Toxicity (LD50) Data not available
Acute Dermal Toxicity (LD50) Data not available
Acute Inhalation Toxicity (LC50) Data not available
Carcinogenicity Data not available
Mutagenicity Data not available
Teratogenicity Data not available

Occupational Exposure Limits

No specific occupational exposure limits (OELS), such as Permissible Exposure Limits (PELS)
or Threshold Limit Values (TLVs), have been established for Ethyl 4-cyclopropyl-2,4-
dioxobutanoate. In the absence of established limits, exposure should be minimized to the
lowest achievable level.

Safe Handling and Storage

A systematic approach to handling and storage is crucial to prevent exposure and ensure
laboratory safety. The following workflow outlines the key stages for managing Ethyl 4-
cyclopropyl-2,4-dioxobutanoate in a research setting.

Procurement & Receiving Storage Handling & Use Waste Disposal

Click to download full resolution via product page
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Safe Handling Workflow for Ethyl 4-cyclopropyl-2,4-dioxobutanoate

Personal Protective Equipment (PPE)

Given its classification as a skin and eye irritant, the following PPE is mandatory when handling
Ethyl 4-cyclopropyl-2,4-dioxobutanoate:

o Eye Protection: Chemical safety goggles are required. A face shield should be worn in
situations with a high risk of splashing.

» Skin Protection: A laboratory coat must be worn. Chemical-resistant gloves (e.g., nitrile) are
essential. Ensure gloves are inspected before use and changed frequently.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with an appropriate cartridge should be used within the context of a
comprehensive respiratory protection program. All handling of the solid form should be
conducted in a chemical fume hood.

Emergency Procedures

Immediate and appropriate response to an exposure is critical. The following decision tree
outlines the first aid measures for various exposure routes.
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Ingestion

Exposure Event Rinse mouth with water.

Skin

Eye Contact

Skin Contact

Inhalation

Immediately flush eyes with
plenty of water for at least 15 minutes, Move person to fresh air. Inestion_Rinse Do NOT induce vomiting.
lifting upper and lower eyelids.

A l Y

Immediately flush skin with
plenty of water for at least 15 minutes.

A

Remove contact lenses, if present If not breathing, give artificial
Remove contaminated clothing. es, It pre respiration. If breathing is difficult, Seek immediate medical attention.
and easy to do. Continue rinsing. .
give oxygen.
A A
Seek .me.dlcal attention if Seek immediate medical attention. Seek immediate medical attention.
irritation persists.

Click to download full resolution via product page

First Aid Decision Tree for Exposure to Ethyl 4-cyclopropyl-2,4-dioxobutanoate

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

» Specific Hazards: The toxicological properties have not been fully investigated.[2] Thermal
decomposition may produce irritating gases and vapors.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols for Hazard Assessment

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1341257?utm_src=pdf-body-img
https://www.benchchem.com/product/b1341257?utm_src=pdf-body
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

While specific experimental data for Ethyl 4-cyclopropyl-2,4-dioxobutanoate is lacking, the
following are generalized methodologies for assessing the types of hazards it is known to
present. These protocols are for informational purposes and should be adapted and performed
by qualified professionals.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)

This protocol provides a general framework for assessing skin irritation potential.

Preparation of Tissues: Reconstructed human epidermis tissues are pre-incubated in a
sterile, defined medium.

e Application of Test Chemical: A small volume or weight of Ethyl 4-cyclopropyl-2,4-
dioxobutanoate is applied topically to the surface of the epidermis tissue.

 Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at
37°C.

e Rinsing and Post-Incubation: The test chemical is removed by rinsing, and the tissues are
transferred to fresh medium and incubated for a further period (e.g., 42 hours).

 Viability Assessment: Tissue viability is determined by the enzymatic conversion of a vital
dye (e.g., MTT) into a colored product, which is quantified by spectrophotometry.

» Data Interpretation: The viability of the treated tissues is compared to that of negative
controls. A reduction in viability below a certain threshold (e.g., 50%) indicates that the
substance is an irritant.

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test Method (OECD TG 437)

This protocol provides a general framework for assessing eye irritation potential.

o Preparation of Corneas: Bovine corneas are obtained from freshly slaughtered animals and
mounted in special holders.
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o Application of Test Chemical: Ethyl 4-cyclopropyl-2,4-dioxobutanoate is applied to the
epithelial surface of the cornea.

 Incubation and Rinsing: The corneas are incubated for a set period, after which the test
chemical is rinsed off.

o Measurement of Opacity: The opacity of each cornea is measured using an opacitometer.

o Measurement of Permeability: The permeability of the cornea is assessed by applying
sodium fluorescein dye and measuring the amount that passes through the cornea with a
spectrophotometer.

o Data Interpretation: An in vitro irritancy score is calculated based on the opacity and
permeability values. This score is used to classify the substance's eye irritation potential.

This guide is intended as a starting point for the safe handling of Ethyl 4-cyclopropyl-2,4-
dioxobutanoate. All laboratory personnel should be thoroughly trained on the specific
procedures and emergency protocols relevant to their work. Always consult the most up-to-date
Safety Data Sheet (SDS) from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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